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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768 Get Quote

In the realm of clinical pathology diagnostics, the selection of a mounting medium is a critical

final step in tissue processing, directly impacting the quality and longevity of histological slides.

Entellan, a widely utilized anhydrous mounting medium, is favored for its rapid drying time and

optical clarity. This guide provides an objective comparison of Entellan with other common

mounting media, supported by experimental data and detailed methodologies, to assist

researchers, scientists, and drug development professionals in making informed decisions for

their specific diagnostic applications.

Performance Comparison of Mounting Media
The ideal mounting medium should be colorless, transparent, and have a refractive index close

to that of the glass slide and the fixed tissue to ensure optimal image quality. It must also be

chemically inert to avoid fading of histological stains over time and provide a stable, protective

environment for long-term archival of specimens. The following table summarizes the key

performance indicators of Entellan and its common alternatives.
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Property Entellan

DPX
(Distrene,
Plasticizer,
Xylene)

Permount™
Canada
Balsam

Aqueous
Mountants
(e.g.,
Glycerol
Jelly)

Composition

Mixed

acrylates in

toluene or

xylene

Polystyrene

and a

plasticizer in

xylene

A

naphthalene

polymer in

toluene

Natural resin

from the

balsam fir

tree

Water-based,

often

containing

glycerol and

gelatin

Refractive

Index (nD20)

1.490 -

1.500[1]
~1.52 ~1.52[1] 1.52 - 1.54 ~1.47

Viscosity (at

20°C)

60 - 700

mPa·s

(depending

on

formulation)

[2][3]

Not

consistently

reported

Lower than

DPX[1][4]
High Variable

Drying Time

~20-30

minutes[2][3]

[5]

Slower than

Permount[1]

[4]

Faster than

DPX[1][4]

Several days

to weeks

Variable,

some harden,

others remain

liquid

Stain

Compatibility

Good with

most

common

histological

stains

Good, but

may cause

fading of

some stains

over time

Good with

most

common

histological

stains

Good, but its

acidic nature

can fade

basic

stains[1]

Dependent

on the

specific stain;

not suitable

for alcohol-

soluble stains

Long-term

Stability

Good,

preserves

stain pattern

over the long

term[5]

Good, widely

used for long-

term storage

Prone to

cracking and

yellowing

over time[6]

Excellent,

slides can be

stable for

over 100

years, but

Variable, may

require

sealing of

coverslip

edges
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can yellow

with age[6]

Bubble

Formation

Can occur if

not applied

correctly

Can occur

Less prone to

bubbles than

some other

media

Can occur
Can be an

issue

Experimental Protocols
Protocol for Determination of Refractive Index
The refractive index of a mounting medium is a crucial parameter affecting the optical clarity of

the mounted specimen. It is measured using a refractometer, typically at a standard

temperature of 20°C with a sodium D-line light source (589 nm).

Methodology:

Calibrate the refractometer with a standard of known refractive index.

Apply a small drop of the mounting medium onto the prism of the refractometer.

Close the prism and allow the temperature to stabilize to 20°C.

Read the refractive index from the instrument's scale.

Clean the prism thoroughly with an appropriate solvent (e.g., xylene or toluene for resinous

media) and a soft lens tissue.

Repeat the measurement at least three times and calculate the average.

Protocol for Evaluation of Drying Time
Drying time is a practical consideration in a high-throughput clinical laboratory. It is determined

by observing the time it takes for the mounting medium to solidify and securely adhere the

coverslip to the slide.

Methodology:
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Prepare a set of standard stained tissue slides.

Apply a consistent volume of the mounting medium to the center of each slide.

Carefully place a coverslip over the medium, avoiding the formation of air bubbles.

Place the slides on a horizontal surface at a constant ambient temperature (e.g., 20-25°C).

At regular intervals (e.g., every 5 minutes), gently nudge the coverslip with a pair of forceps

to assess its mobility.

The drying time is recorded as the point at which the coverslip is firmly fixed and does not

move.

Protocol for Assessment of Long-Term Stability and
Stain Fading
The long-term stability of a mounting medium is evaluated by assessing its physical integrity

and its effect on the preservation of histological stains over an extended period.

Methodology:

Prepare a series of identical tissue sections stained with a variety of common histological

stains (e.g., Hematoxylin and Eosin, Masson's Trichrome, Periodic acid-Schiff).

Mount the sections with the different mounting media being tested.

Immediately after mounting, capture high-resolution digital images of the stained sections

under standardized lighting and microscope settings. This will serve as the baseline (Time

0).

Store the slides in a dark, temperature-controlled environment.

At predetermined time points (e.g., 1 month, 6 months, 1 year, 5 years), re-image the same

sections under the identical conditions used at baseline.

Quantitatively analyze the digital images for changes in color intensity and hue of the stains

using image analysis software. This can be done by measuring the optical density of specific
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stained structures.

Qualitatively assess the physical integrity of the mounting medium, noting any yellowing,

cracking, or retraction from the edges of the coverslip.

Visualizing the Validation Process
To better understand the workflow and criteria for validating a mounting medium like Entellan,

the following diagrams have been generated.
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Caption: Experimental workflow for slide preparation and validation.
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Caption: Key validation criteria for a mounting medium.

Conclusion
Entellan proves to be a reliable and efficient mounting medium for routine use in clinical

pathology diagnostics, offering a rapid drying time and good optical clarity. Its performance is

comparable to other widely used synthetic resinous mountants like DPX and Permount.

However, for applications requiring long-term archival stability over decades, the historical

performance of Canada Balsam remains a benchmark, despite its practical disadvantages. For

specialized techniques such as fluorescence microscopy, the choice of mounting medium

should be carefully considered, as some aqueous mountants may offer advantages in

preserving fluorescent signals. Ultimately, the selection of the most appropriate mounting

medium depends on the specific requirements of the diagnostic or research application,

balancing factors such as speed, optical quality, stain compatibility, and long-term archival

needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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